![molecular formula C24H26N2O3 B4762914 [1-(1H-indol-5-ylcarbonyl)-3-piperidinyl](4-methoxy-3,5-dimethylphenyl)methanone](/img/structure/B4762914.png)
[1-(1H-indol-5-ylcarbonyl)-3-piperidinyl](4-methoxy-3,5-dimethylphenyl)methanone
Overview
Description
[1-(1H-indol-5-ylcarbonyl)-3-piperidinyl](4-methoxy-3,5-dimethylphenyl)methanone, also known as JNJ-42153605, is a small molecule inhibitor of the protein tyrosine phosphatase 1B (PTP1B). PTP1B is an enzyme that regulates insulin signaling and glucose metabolism, making it a potential target for the treatment of type 2 diabetes and other metabolic disorders.
Mechanism of Action
[1-(1H-indol-5-ylcarbonyl)-3-piperidinyl](4-methoxy-3,5-dimethylphenyl)methanone works by inhibiting the activity of PTP1B, an enzyme that negatively regulates insulin signaling. By inhibiting PTP1B, this compound enhances insulin sensitivity and glucose uptake in insulin-responsive tissues such as muscle and liver. This leads to improved glucose metabolism and reduced blood glucose levels.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models and humans. These include improved glucose tolerance, increased insulin sensitivity, reduced body weight, and improved lipid metabolism. This compound has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic effects in metabolic disorders.
Advantages and Limitations for Lab Experiments
[1-(1H-indol-5-ylcarbonyl)-3-piperidinyl](4-methoxy-3,5-dimethylphenyl)methanone has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied in animal models and humans, making it a well-characterized tool compound for studying PTP1B inhibition and insulin signaling. However, this compound has some limitations for lab experiments. It is not a selective inhibitor of PTP1B and can also inhibit other phosphatases. It also has poor solubility in aqueous solutions, which can limit its use in certain assays.
Future Directions
There are several future directions for research on [1-(1H-indol-5-ylcarbonyl)-3-piperidinyl](4-methoxy-3,5-dimethylphenyl)methanone and PTP1B inhibition. One direction is to develop more selective inhibitors of PTP1B that do not inhibit other phosphatases. Another direction is to explore the therapeutic potential of PTP1B inhibition in other diseases, such as cancer and autoimmune disorders. Finally, further research is needed to fully understand the molecular mechanisms underlying the effects of PTP1B inhibition on glucose metabolism and insulin signaling.
Scientific Research Applications
[1-(1H-indol-5-ylcarbonyl)-3-piperidinyl](4-methoxy-3,5-dimethylphenyl)methanone has been extensively studied for its potential therapeutic effects on type 2 diabetes and other metabolic disorders. In preclinical studies, this compound has been shown to improve glucose tolerance, increase insulin sensitivity, and reduce body weight in animal models of obesity and diabetes. Clinical trials have also been conducted to evaluate the safety and efficacy of this compound in humans.
properties
IUPAC Name |
[1-(1H-indole-5-carbonyl)piperidin-3-yl]-(4-methoxy-3,5-dimethylphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3/c1-15-11-20(12-16(2)23(15)29-3)22(27)19-5-4-10-26(14-19)24(28)18-6-7-21-17(13-18)8-9-25-21/h6-9,11-13,19,25H,4-5,10,14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCVVSRNYOALEEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)C(=O)C2CCCN(C2)C(=O)C3=CC4=C(C=C3)NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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